Cas no 1807259-54-6 (Methyl 5-cyano-2-difluoromethoxy-3-nitrobenzoate)

• Product Name: Methyl 5-cyano-2-difluoromethoxy-3-nitrobenzoate
• CAS No: 1807259-54-6
• MF: C₁₀H₆F₂N₂O₅
• MW: 272.161849498749
• CID: 4953187
• Update Time: 2025-05-20

Methyl 5-cyano-2-difluoromethoxy-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-2-difluoromethoxy-3-nitrobenzoate

• Inchi： 1S/C10H6F2N2O5/c1-18-9(15)6-2-5(4-13)3-7(14(16)17)8(6)19-10(11)12/h2-3,10H,1H3
• InChI Key： UUFZTSZPNVUHIX-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CC(C#N)=CC=1C(=O)OC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 403
• XLogP3: 2.2
• Topological Polar Surface Area: 105

Additional information on Methyl 5-cyano-2-difluoromethoxy-3-nitrobenzoate

Methyl 5-cyano-2-difluoromethoxy-3-nitrobenzoate (CAS No. 1807259-54-6): A Comprehensive Overview

Methyl 5-cyano-2-difluoromethoxy-3-nitrobenzoate (CAS No. 1807259-54-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its unique cyano, difluoromethoxy, and nitro functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, C₁₀H₆F₂N₂O₅, offers a blend of reactivity and stability, making it valuable for designing novel bioactive molecules.

The compound's nitrobenzoate core is particularly noteworthy, as it is frequently explored in drug discovery for its potential to modulate biological activity. Researchers are increasingly interested in Methyl 5-cyano-2-difluoromethoxy-3-nitrobenzoate due to its role in developing enzyme inhibitors and receptor modulators. Recent trends in AI-driven drug design have further highlighted its utility, with computational models predicting its compatibility with various pharmacophores.

From a synthetic perspective, CAS 1807259-54-6 is often employed in multistep organic synthesis. The difluoromethoxy group enhances metabolic stability, a feature highly sought after in medicinal chemistry. Meanwhile, the cyano substituent provides a handle for further functionalization, enabling the creation of diverse molecular architectures. These attributes align with the growing demand for fluorinated building blocks in the pharmaceutical industry.

Market dynamics for Methyl 5-cyano-2-difluoromethoxy-3-nitrobenzoate reflect broader trends in fine chemicals and custom synthesis. As the industry shifts toward green chemistry, manufacturers are optimizing routes to produce this compound with minimal environmental impact. Questions frequently searched in relation to this chemical include: "synthetic applications of nitrobenzoate derivatives", "role of fluorinated groups in drug design", and "CAS 1807259-54-6 suppliers"—indicating strong interest from both academic and industrial circles.

Analytical characterization of 1807259-54-6 typically involves HPLC, NMR, and mass spectrometry to ensure purity and structural integrity. The compound’s UV absorption properties also make it suitable for spectroscopic studies, particularly in photochemistry research. With melting points and solubility data well-documented, it integrates seamlessly into high-throughput screening workflows.

Emerging applications of Methyl 5-cyano-2-difluoromethoxy-3-nitrobenzoate extend to material science, where its electron-withdrawing groups contribute to the development of organic semiconductors. This interdisciplinary potential underscores why searches for "nitrobenzoate-based materials" have surged in recent years. Furthermore, its stability under ambient conditions simplifies storage and handling protocols.

Regulatory compliance for CAS 1807259-54-6 adheres to standard REACH and GMP guidelines, ensuring its safe use in research settings. While not classified as hazardous under current regulations, proper laboratory safety measures are recommended when handling this compound. The scientific community continues to investigate its structure-activity relationships, with published studies accessible through platforms like SciFinder and PubMed.

In summary, Methyl 5-cyano-2-difluoromethoxy-3-nitrobenzoate represents a critical tool for modern chemical innovation. Its multifaceted applications—from medicinal chemistry to advanced materials—position it as a compound of enduring relevance. For researchers querying "buy Methyl 5-cyano-2-difluoromethoxy-3-nitrobenzoate" or "synthesis protocol for CAS 1807259-54-6", this overview provides actionable insights into its scientific and commercial landscape.